Cas no 2113-72-6 (ST50036526)

ST50036526 structure
ST50036526 structure
Product Name:ST50036526
CAS No:2113-72-6
MF:C5H10N4S2
MW:190.289697170258
CID:2841128
PubChem ID:2143459
Update Time:2025-04-21

ST50036526 Chemical and Physical Properties

Names and Identifiers

    • NCGC00319947-01
    • DTXCID60317742
    • AB01316326-02
    • DTXSID90366703
    • 1,2-Hydrazinedicarbothioamide, N1-2-propen-1-yl-
    • ST50036526
    • AKOS001050724
    • Z45800855
    • 2113-72-6
    • SCHEMBL5185769
    • Inchi: 1S/C5H10N4S2/c1-2-3-7-5(11)9-8-4(6)10/h2H,1,3H2,(H3,6,8,10)(H2,7,9,11)
    • InChI Key: QLJIUOJUGAWXDA-UHFFFAOYSA-N
    • SMILES: S=C(NNC(N)=S)NCC=C

Computed Properties

  • Exact Mass: 190.03468868Da
  • Monoisotopic Mass: 190.03468868Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 168
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.1
  • Topological Polar Surface Area: 126Ų
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